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Compound of Interest

Compound Name: Apiezon N

Cat. No.: B1172494

Apiezon N Grease: A Comparative Guide for
Researchers

Apiezon N is a silicone-free, hydrocarbon-based grease widely recognized in the research
community for its exceptional performance in cryogenic and high-vacuum applications.[1][2][3]
[4][5] This guide provides a comprehensive comparison of Apiezon N with its common
alternatives, supported by user testimonials and experimental data, to assist researchers,
scientists, and drug development professionals in selecting the appropriate grease for their
specific needs.

Performance Characteristics of Apiezon N

Apiezon N is distinguished by its low vapor pressure, excellent thermal conductivity at
cryogenic temperatures, and resistance to the "creep” commonly associated with silicone-
based greases.[1][6][7][8] Its tenacious and rubbery consistency also provides a cushioning
effect, which is particularly beneficial for delicate glass-to-glass joints.[1][7]

User Testimonials in a Research Context

Researchers have reported successful use of Apiezon N in a variety of demanding
applications. For instance, in a student research project aiming to verify gas equations at high
altitudes, Apiezon N was used to create a perfectly airtight seal in a syringe assembly
subjected to extreme temperatures.[9] Its ability to withstand frequent cycling between
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cryogenic temperatures (as low as -273°C) and ambient temperatures makes it a reliable
choice for applications such as cryostats and for mounting samples in low-temperature
experiments.[1][3][4][5]

Apiezon N vs. Alternative High-Vacuum Greases

The primary alternatives to Apiezon N in a research setting are other Apiezon grease variants
and silicone-based greases. The choice between them depends on the specific requirements of
the application, such as the operating temperature range and the required vacuum level.

Apiezon Family Comparison

Within the Apiezon brand, different grease formulations cater to specific needs. Apiezon L is
often preferred for ultra-high vacuum applications at ambient temperatures due to its lower
vapor pressure compared to Apiezon N.[2][7] For high-temperature applications, Apiezon H is
the recommended choice.[2]

Hydrocarbon vs. Silicone-Based Greases

The most significant distinction in high-vacuum greases lies in their base material: hydrocarbon
or silicone. While silicone greases typically offer a broader operating temperature range, they
are susceptible to "creep," a phenomenon where the grease migrates from the application area
and can contaminate sensitive experiments.[10][11] This can be a critical issue in surface
science, thin-film deposition, and analytical techniques like mass spectrometry and infrared
spectroscopy.[1][7] Apiezon N, being a hydrocarbon grease, is resistant to this issue, ensuring
a cleaner vacuum environment.[1][6][7][8]

Quantitative Performance Data

To facilitate an objective comparison, the following table summarizes the key quantitative data
for Apiezon N and its common alternatives.
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Silicone
Property Apiezon N Apiezon L Apiezon H Grease
(Typical)
Low, but prone to
Vapor Pressure outgassing of low
6 x 101°[3][5][8] < 1071°[2] ~10~8[2] _
@ 20°C (Torr) molecular weight
species
Operating
Temperature -273 to +30[1][3] +10 to +30 -10 to +240 -40 to +200[10]
Range (°C)
Base Material Hydrocarbon Hydrocarbon Hydrocarbon Silicone
Silicone-Free Yes[1][6][7][8] Yes Yes No
Primary Cryogenic, High-  Ultra High- High General Purpose
Application Vacuum Vacuum Temperature High-Vacuum

Experimental Protocols

Detailed experimental protocols are crucial for replicating and verifying performance data.
While specific, detailed protocols for testing every property of these greases are proprietary to
the manufacturers, standardized methods from organizations like ASTM are used. For
instance, vapor pressure is typically measured using a Knudsen effusion method or a
capacitance diaphragm gauge. Outgassing rates are often determined using a residual gas
analyzer (RGA) in a high-vacuum chamber.

For thermal conductivity at cryogenic temperatures, a common experimental setup involves a
cryostat with a known temperature gradient applied across a sample of the grease. The heat
flow is measured, and the thermal conductivity is calculated. A notable study by the NASA
Ames Research Center demonstrated the superior thermal conductance of Apiezon N in
pressed metallic joints compared to Indium foil.[4][6][12]

Visualizing the Selection Process

The selection of a high-vacuum grease is a critical decision based on several experimental
parameters. The following diagram illustrates a logical workflow for choosing the appropriate
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grease.

Start: Define Experimental Requirements

What is the operating temperature range?

Cryogenic Ambient High Temp

Ambient Temperatures High Temperatures
(+10°C to +30°C) (up to +240°C)

Cryogenic Temperatures

(-273°C to +30°C)

What is the required vacuum level? Select Apiezon H

igh Vacuum UHV

High Vacuum
(10-° to 10° Torr)

Is silicone contamination a concern?

Yes

Ultra-High Vacuum

(< 10-° Torr)

Select Apiezon L

Select Apiezon N Consider Silicone Grease

Click to download full resolution via product page
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Caption: Logical workflow for selecting a high-vacuum grease.

Experimental Workflow for Grease Application

Proper application of vacuum grease is essential to achieve an effective seal without
introducing contaminants. The following diagram outlines a typical workflow for applying
Apiezon N.
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Start: Prepare Surfaces

Clean surfaces with a suitable solvent
(e.g., isopropanol, acetone)

Ensure surfaces are dry and free of lint

Apply a thin, uniform layer of Apiezon N to one surface

Use a lint-free applicator

Assemble the joint and rotate to spread the grease evenly

Wipe away any excess grease from the exterior of the joint

End: Joint is sealed

Click to download full resolution via product page

Caption: Experimental workflow for applying Apiezon N grease.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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